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Compound of Interest

Compound Name: 4'-Dimethylaminoacetophenone

Cat. No.: B1293656 Get Quote

Before handling any waste, a thorough understanding of the chemical's properties and the

governing regulations is essential. 4'-Dimethylaminoacetophenone is not merely an inert

solid; its characteristics dictate its handling and disposal pathway.

1.1. Physicochemical and Hazard Profile

The compound is a bright yellow to off-white crystalline solid.[1][2] Its key properties and

hazard classifications are summarized below.

Table 1: Physicochemical Properties of 4'-Dimethylaminoacetophenone

Property Value Source

CAS Number 2124-31-4 [2][3]

Molecular Formula C10H13NO [4][5]

Molecular Weight 163.22 g/mol [2][3]

Appearance
Bright yellow crystalline

powder
[1]

Melting Point ~105 °C [1][2][4]

Flash Point ~107 °C [2][4]
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| Solubility | Soluble in organic solvents like ethanol and acetone. |[1] |

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source

| Acute Toxicity, Oral | Category 4 | H302: Harmful if swallowed |[3][6] |

The primary hazard is acute oral toxicity.[3][6] This classification mandates that 4'-
Dimethylaminoacetophenone be treated as a hazardous waste. Under the U.S.

Environmental Protection Agency (EPA) regulations established by the Resource Conservation

and Recovery Act (RCRA), generators of hazardous waste are responsible for its management

from "cradle-to-grave."[7][8][9] This means you are responsible for ensuring the waste is

handled, stored, and disposed of in a compliant manner. Disposing of this chemical down the

drain or in the regular trash is strictly prohibited.[7][10]

Pre-Disposal Safety: Engineering Controls and PPE
Before beginning any waste consolidation or cleanup, establish a safe working area.

Engineering Controls: Always handle 4'-Dimethylaminoacetophenone waste inside a

certified chemical fume hood. This minimizes the risk of inhaling fine dust particles.

Personal Protective Equipment (PPE):

Eye Protection: Wear ANSI-rated safety glasses or goggles.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat is required.

Disposal Workflow: From Generation to Collection
The following diagram outlines the decision-making process for managing 4'-
Dimethylaminoacetophenone waste in a laboratory setting.
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Caption: Decision workflow for 4'-Dimethylaminoacetophenone waste management.
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Step-by-Step Disposal Protocols
4.1. Routine Laboratory and Bulk Waste

This procedure applies to residual solids from experiments or unused product that has been

declared waste.

Select a Waste Container: Choose a container made of a compatible material (e.g., high-

density polyethylene, HDPE) with a secure, screw-top lid.[7][11] The container must be

clean, dry, and in good condition.

Label the Container: Before adding any waste, affix a hazardous waste label. Fill it out

completely with:

The full chemical name: "Waste 4'-Dimethylaminoacetophenone"

The CAS Number: "2124-31-4"

The associated hazards: "Toxic," "Harmful if Swallowed"

The accumulation start date (the date the first particle of waste enters the container).

Transfer the Waste: Carefully transfer the solid waste into the labeled container using a

dedicated spatula or powder funnel. Perform this action inside a fume hood to contain any

dust.

Secure the Container: Tightly close the container lid. According to RCRA, waste containers

must be kept closed at all times except when adding or removing waste.[10][11]

Store Appropriately: Place the container in your lab's designated Satellite Accumulation Area

(SAA).[11][12] This area must be at or near the point of generation. Ensure the container is

stored with other compatible organic solids and away from incompatible materials like acids,

bases, and strong oxidizing agents.[12]

Arrange for Pickup: Once the container is full or has been in the SAA for up to one year,

contact your institution's Environmental Health & Safety (EH&S) department for disposal.[11]

4.2. Spill Cleanup and Disposal
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Spilled chemical and the materials used to clean it must be disposed of as hazardous waste.

[10]

Secure the Area: Alert colleagues and restrict access to the spill area. Ensure proper

ventilation.

Don PPE: Wear the appropriate PPE as described in Section 2.

Contain the Spill: If it is a powder, carefully sweep it up. Avoid actions that create dust. For

larger spills, you may cover the powder with an inert absorbent material like sand or

vermiculite before sweeping.[13]

Collect the Waste: Place all contaminated materials (the chemical, absorbent, contaminated

gloves, and any other debris) into a designated hazardous waste container.

Label and Store: Label the container as "Spill Debris with 4'-Dimethylaminoacetophenone"

and include all other required information. Store it in the SAA for EH&S pickup.

Decontaminate the Area: Wipe the spill surface with a suitable solvent (e.g., ethanol),

followed by soap and water. The wipes used for decontamination must also be placed in the

hazardous waste container.

Empty Container Management
An "empty" container that held 4'-Dimethylaminoacetophenone is not considered regular

trash. Chemical residues remain and must be managed properly.

Remove All Practicable Material: Scrape out as much of the solid residue as possible. This

collected residue is hazardous waste and should be added to your solid waste container.

Rinse the Container: Since this chemical is not an acutely hazardous "P-listed" waste, RCRA

does not mandate triple-rinsing for the container to be considered non-hazardous.[10]

However, a best practice for laboratory safety is to rinse the container three times with a

suitable solvent (e.g., acetone or ethanol).

Manage the Rinsate: Crucially, the solvent rinsate is now a hazardous waste. It must be

collected in a separate, properly labeled hazardous waste container for liquid organic waste.
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Never pour rinsate down the drain.[10]

Final Container Disposal: Once rinsed, deface or remove all chemical and hazard labels

from the empty container.[10] It can now be disposed of in the regular trash or recycled,

depending on institutional policy.

By adhering to these scientifically-grounded and regulation-compliant procedures, you

contribute to a culture of safety and environmental stewardship, building trust in our collective

scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. Page loading... [wap.guidechem.com]

3. 4-Dimethylaminoacetophenone | C10H13NO | CID 75037 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 4'-Dimethylaminoacetophenone | CAS#:2124-31-4 | Chemsrc [chemsrc.com]

5. 4-N,N-Dimethylaminoacetophenone (CAS 2124-31-4) - Chemical & Physical Properties by
Cheméo [chemeo.com]

6. 4'-DIMETHYLAMINOACETOPHENONE - Safety Data Sheet [chemicalbook.com]

7. danielshealth.com [danielshealth.com]

8. epa.gov [epa.gov]

9. Resource Conservation and Recovery Act - Wikipedia [en.wikipedia.org]

10. vumc.org [vumc.org]

11. ehrs.upenn.edu [ehrs.upenn.edu]

12. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

13. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1293656?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/4'-DIMETHYLAMINOACETOPHENONE
https://wap.guidechem.com/dictionary/en/2124-31-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Dimethylaminoacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Dimethylaminoacetophenone
https://www.chemsrc.com/en/cas/2124-31-4_1058066.html
https://www.chemeo.com/cid/33-635-0/4-N-N-Dimethylaminoacetophenone
https://www.chemeo.com/cid/33-635-0/4-N-N-Dimethylaminoacetophenone
https://www.chemicalbook.com/msds/4-dimethylaminoacetophenone.htm
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-overview
https://en.wikipedia.org/wiki/Resource_Conservation_and_Recovery_Act
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.fishersci.com/store/msds?partNumber=AAA12992&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Core Principles: Hazard Identification and Regulatory
Context]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293656#4-dimethylaminoacetophenone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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